![molecular formula C12H16F3N3O B279627 N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide](/img/structure/B279627.png)
N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide, also known as CTZ, is a chemical compound that belongs to the pyrazole class. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, agriculture, and material science.
Mechanism of Action
The mechanism of action of N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of gene expression. This compound has been shown to inhibit the activity of COX-2 and 5-LOX, which are involved in the production of prostaglandins and leukotrienes, respectively. These molecules play a crucial role in the inflammation process, and their inhibition by this compound can lead to a reduction in inflammation. This compound has also been found to modulate the expression of various genes and proteins, which can affect cellular processes such as apoptosis, cell cycle regulation, and immune response.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-α and IL-6, in macrophages and monocytes. This compound has also been found to inhibit the proliferation of cancer cells and induce apoptosis in vitro and in vivo. Moreover, this compound has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity level. It is also stable under various conditions and can be stored for a long time. Moreover, this compound has been extensively studied, and its mechanism of action and biochemical effects are well understood. However, this compound also has some limitations. It is not very water-soluble, which can make it difficult to use in certain experiments. Moreover, this compound can exhibit cytotoxicity at high concentrations, which can affect the viability of cells.
Future Directions
There are several future directions for the study of N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide. One area of research is the development of this compound derivatives with improved pharmacological properties, such as increased water solubility and reduced cytotoxicity. Another area of research is the investigation of the potential applications of this compound in agriculture, such as the development of this compound-based herbicides and fungicides. Moreover, the role of this compound in the regulation of immune response and inflammation needs to be further explored. Finally, the potential use of this compound in the treatment of various diseases, such as cancer and diabetes, should be investigated in more detail.
Conclusion:
In conclusion, this compound is a promising chemical compound with potential applications in various fields, including medicinal chemistry, agriculture, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities, and its mechanism of action involves the inhibition of certain enzymes and the modulation of gene expression. Although this compound has some limitations, its potential applications and future directions make it a promising area of research.
Synthesis Methods
The synthesis of N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide involves the reaction between cyclohexyl isocyanate and 3-(trifluoromethyl)pyrazole-5-carboxylic acid in the presence of a base catalyst. The reaction proceeds through the formation of an intermediate, which is then treated with methyl iodide to yield the final product. The yield of this compound can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.
Scientific Research Applications
N-cyclohexyl-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide has been extensively studied for its potential applications in medicinal chemistry. It has been reported to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. This compound has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are involved in the inflammation process. Moreover, this compound has been shown to modulate the expression of various genes and proteins, including nuclear factor kappa B (NF-κB), tumor necrosis factor alpha (TNF-α), and interleukin-6 (IL-6), which are associated with inflammation and cancer.
Properties
Molecular Formula |
C12H16F3N3O |
---|---|
Molecular Weight |
275.27 g/mol |
IUPAC Name |
N-cyclohexyl-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxamide |
InChI |
InChI=1S/C12H16F3N3O/c1-18-9(7-10(17-18)12(13,14)15)11(19)16-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,16,19) |
InChI Key |
JWLJOZAHCUBTBL-UHFFFAOYSA-N |
SMILES |
CN1C(=CC(=N1)C(F)(F)F)C(=O)NC2CCCCC2 |
Canonical SMILES |
CN1C(=CC(=N1)C(F)(F)F)C(=O)NC2CCCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.